Isoamyl butyrate Isoamyl butyrate Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 106-27-4
VCID: VC0091415
InChI: InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3
SMILES: CCCC(=O)OCCC(C)C
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol

Isoamyl butyrate

CAS No.: 106-27-4

Main Products

VCID: VC0091415

Molecular Formula: C9H18O2

Molecular Weight: 158.24 g/mol

Isoamyl butyrate - 106-27-4

CAS No. 106-27-4
Product Name Isoamyl butyrate
Molecular Formula C9H18O2
Molecular Weight 158.24 g/mol
IUPAC Name 3-methylbutyl butanoate
Standard InChI InChI=1S/C9H18O2/c1-4-5-9(10)11-7-6-8(2)3/h8H,4-7H2,1-3H3
Standard InChIKey PQLMXFQTAMDXIZ-UHFFFAOYSA-N
SMILES CCCC(=O)OCCC(C)C
Canonical SMILES CCCC(=O)OCCC(C)C
Boiling Point 179.0 °C
Density 0.861 - 0.866
Melting Point -73.2 °C
-73.2°C
Physical Description Liquid
Colourless liquid with a fruity odou
Description Isoamyl butyrate is the butanoate ester of isoamylol. It has a role as a metabolite. It derives from an isoamylol.
, also known as isoamyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. can be biosynthesized from isoamylol. is an apricot, banana, and fruity tasting compound that can be found in a number of food items such as roman camomile, alcoholic beverages, fats and oils, and fruits. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Solubility Soluble in ethanol and most fixed oils, insoluble in glycerol, propylene glycol and water
1ml in 4ml 70% ethanol (in ethanol)
Synonyms isopentyl butanoate
Vapor Pressure 0.95 mmHg
PubChem Compound 7795
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator